Cas no 130364-26-0 ([1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy-)
![[1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy- structure](https://www.kuujia.com/scimg/cas/130364-26-0x500.png)
130364-26-0 structure
Product name:[1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy-
[1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy-
- 3-methoxy-5-(4-methoxyphenyl)benzene-1,2-diol
- (1,1'-Biphenyl)-3,4-diol, 4',5-dimethoxy-
- 130364-26-0
- DTXSID70156467
-
- Inchi: InChI=1S/C14H14O4/c1-17-11-5-3-9(4-6-11)10-7-12(15)14(16)13(8-10)18-2/h3-8,15-16H,1-2H3
- InChI Key: BCYQEHKFVLNFOS-UHFFFAOYSA-N
- SMILES: COC1C=CC(C2=CC(O)=C(O)C(OC)=C2)=CC=1
Computed Properties
- Exact Mass: 246.08922
- Monoisotopic Mass: 246.089209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 58.9
Experimental Properties
- Density: 1.233
- Boiling Point: 423.5°C at 760 mmHg
- Flash Point: 209.9°C
- Refractive Index: 1.596
- PSA: 58.92
[1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy- Related Literature
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Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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